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Compound of Interest

6-Bromo-7-methyl-

Compound Name:
[1,2,4]triazolo[4,3-a]pyridine

Cat. No.: B15197999

Get Quote

Executive Summary & Scaffold Significance

Brominated triazolopyridines (e.g., 3-bromo-[1,2,4]triazolo[4,3-a]pyridine or 6-bromo-
[1,2,4]triazolo[1,5-a]pyridine) are privileged scaffolds in medicinal chemistry, serving as
precursors for p38 MAP kinase inhibitors, mGIuR5 modulators, and antifungal agents.[1][2]

While valuable, these compounds present a dual hazard profile:[1][2]

o Chemical Reactivity: The triazole-pyridine fusion creates a nitrogen-rich system prone to
ring-opening or nitrogen evolution under thermal stress.[2] The bromine atom adds
susceptibility to metal-halogen exchange, creating highly reactive lithiated intermediates.[1]

[2]

» Toxicological Potential: As halogenated nitrogen heterocycles, they are classified as irritants
and potential acute toxins, requiring strict containment strategies.[1]

Hazard Identification (SDS Deep Dive)
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Based on GHS Classifications for CAS 356560-80-0 and CAS 4922-68-3.

Core GHS Classifications

Hazard Category H-Code Description

Mechanism of
Action

Systemic absorption

) via Gl tract; nitrogen
o Harmful if swallowed.
Acute Toxicity (Oral) H302 e heterocycles often

interfere with

metabolic enzymes.

Lipophilic nature
allows dermal
penetration; slightly

) o Causes skin irritation. o i
Skin Irritation H315 acidic protons (if

[31[4] .
present) or hydrolysis
products (HBr) cause

localized dermatitis.

) Direct mucous
o Causes serious eye
Eye Irritation H319 o membrane damage
irritation.[3]
from dust/vapors.

Inhalation of fine dusts
May cause respirator triggers inflammation
STOT - SE H335 o Y ] P Y ) 99
irritation.[2][3][5] in the upper

respiratory tract.

The "Hidden" Hazards (Non-GHS)[1]

o Thermal Decomposition: Triazolopyridines can undergo ring-opening rearrangement or
denitrogenation (loss of

) at high temperatures (>200°C), creating pressure hazards in sealed vessels.[1][2]

o Hydrolysis: Brominated positions, while generally stable, can hydrolyze under strong
acidic/basic conditions to release Hydrogen Bromide (HBr) fumes.[1][2]
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Storage & Stability Protocols

Directive: Treat all brominated triazolopyridines as hygroscopic and light-sensitive until
validated otherwise.

Storage Hierarchy[1][2]

e Primary Containment: Amber glass vials with Teflon-lined caps to prevent UV degradation
and moisture ingress.[2]

o Atmosphere: Store under Inert Atmosphere (Argon or Nitrogen).[2]

o Reasoning: While the parent scaffold is stable, trace moisture can accelerate
debromination or hydrolysis over long periods.[1]

o Temperature:Refrigerate (2—8°C).

o Critical Check: Allow the vial to warm to room temperature in a desiccator before opening
to prevent condensation, which causes "gumming" and hydrolysis.[1]

Stability Logic Diagram

The following decision matrix outlines how to categorize the stability of your specific isomer.

Resistant to
Rearrangement

High Stability
Store 2-8°C
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[1,2,4]triazolo[1,5-a]
(Thermodynamic Product)
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Compound Identification Isomer Type? Bridgehead C

Dimroth
Rearrangement Risk

Rearranges to [1,5-a]
Store < -20°C
Use Immediately

[1,2,4]triazolo[4,3-a]
(Kinetic Product)

Click to download full resolution via product page

Figure 1: Stability decision matrix distinguishing between the thermodynamic [1,5-a] and kinetic
[4,3-a] isomers.[1][2] The [4,3-a] isomer is prone to Dimroth rearrangement.[1][2]

Operational Handling & Synthesis Safety
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Context: Most accidents occur during the solubilization or reaction setup phases.

Engineering Controls

e Solids Handling: Must be performed in a Class Il Biosafety Cabinet or a chemical fume hood
with face velocity >100 fpm.[2]

 Static Control: Use anti-static gun or polonium strips when weighing.[2] Brominated
heterocycles are often fluffy powders that acquire static charge, leading to aerosolization.[1]

Reaction Workflow: Metal-Halogen Exchange

A common use of brominated triazolopyridines is lithiation (e.g., using
-BuLi).[1][2] This is the highest-risk operation.[2]
Protocol:

¢ Drying: Dry the starting material under high vacuum (<1 mbar) for 4 hours to remove trace
water. Water reacts with n-BuLi to form LiOH, which can degrade the triazole ring.[1][2]

¢ Solvent: Use anhydrous THF (distilled from Na/Benzophenone or from a solvent columns
system).[2]

o Temperature: Cool to -78°C (Acetone/Dry Ice) before adding the organolithium.

o Warning: Lithiated triazolopyridines are thermally unstable. Warming above -40°C can
trigger ring fragmentation (loss of

) or polymerization.[2]

e Quenching: Quench cold. Do not allow the reaction to warm until the electrophile has been
added and consumed.

Synthesis Safety Workflow Diagram
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1. Preparation
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Figure 2: Critical control points during the lithiation of brominated triazolopyridines to prevent
thermal runaway and ring fragmentation.

Emergency Response & Waste Disposal
Fire Fighting Measures

e Media: Use Carbon Dioxide (
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), Dry Chemical, or Alcohol-Resistant Foam.[1][2]

o Specific Hazard: Combustion generates Hydrogen Bromide (HBr) and Nitrogen Oxides
(NOX).

o Action: Firefighters must wear full SCBA. HBr is heavier than air and will accumulate in
low-lying areas (pits, basements).[1][2]

o Pressure Hazard: If a sealed reaction vessel is involved in a fire, the heat may trigger rapid
denitrogenation of the triazole ring, leading to vessel rupture.[1][2] Evacuate the area
immediately.

First Aid Protocols

 Inhalation: Move to fresh air. If breathing is difficult, administer oxygen (trained personnel
only).[1][2] Monitor for delayed pulmonary edema (common with halogenated irritants).

o Skin Contact: Brush off loose patrticles before washing.[2] Rinse with PEG-400 (if available)
or copious soap and water for 15 minutes.[2]

o Eye Contact: Rinse immediately with water for 15 minutes, lifting eyelids.[1][2][4][5] Do not
use neutralizing agents.[2]

Disposal (The "Cradle-to-Grave" Responsibility)

Brominated triazolopyridines must NOT be disposed of with general organic waste.[2]
e Segregation: Collect in "Halogenated Organic Waste" containers.

o Reasoning: High bromine content requires specific incineration temperatures (>1100°C) to
prevent the formation of dioxins/furans and to scrub HBr from the flue gas.[1]

e Quenching Reactive Intermediates: Any lithiated waste must be quenched with
isopropanol/ethanol under nitrogen before transfer to the waste drum to prevent fire.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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